Cas no 1095823-52-1 (2-[1-(benzyloxycarbonylamino)ethyl]thiazole-5-carboxylic acid)

• Product Name: 2-[1-(benzyloxycarbonylamino)ethyl]thiazole-5-carboxylic acid
• CAS No: 1095823-52-1
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• MDL: MFCD20126213
• CID: 842586
• PubChem ID: 57415841
• Update Time: 2025-10-20

2-[1-(benzyloxycarbonylamino)ethyl]thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-(((Benzyloxy)carbonyl)amino)ethyl)thiazole-5-carboxylic acid
• 2-[1-(Cbz-aMino)ethyl]-5-...
• 2-[1-(Cbz-amino)ethyl]-5-thiazolecarboxylic acid
• 2-[1-(phenylmethoxycarbonylamino)ethyl]-1,3-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylic acid, 2-[1-[[(phenylmethoxy)carbonyl]amino]ethyl]-
• 2-(1-{[(benzyloxy)carbonyl]amino}ethyl)-1,3-thiazole-5-carboxylic acid
• (S)-2-(1-(((BENZYLOXY)CARBONYL)AMINO)ETHYL)THIAZOLE-5-CARBOXYLIC ACID
• (R)-2-(1-(((BENZYLOXY)CARBONYL)AMINO)ETHYL)THIAZOLE-5-CARBOXYLIC ACID
• 1876AA
• PB15432
• AB0
• AX8248211
• AB0084512
• 2-(1-Benzyloxycarbonylaminoethyl)thiazole-5-carbox
• 2-[1-(benzyloxycarbonylamino)ethyl]thiazole-5-carboxylic acid
• SB50088
• EN300-7402037
• SCHEMBL12590838
• DTXSID90725533
• 2-(1-(((Benzyloxy)carbonyl)amino)ethyl)thiazole-5-carboxylicacid
• 1095823-52-1
• 2-(1-Benzyloxycarbonylaminoethyl)thiazole-5-carboxylic acid
• AS-42740
• VTB82352
• CS-0052332
• AKOS016013573
• DB-098436
• 1956437-47-0
• SB50089
• MFCD20126213
• 1956437-28-7

• MDL： MFCD20126213
• Inchi： 1S/C14H14N2O4S/c1-9(12-15-7-11(21-12)13(17)18)16-14(19)20-8-10-5-3-2-4-6-10/h2-7,9H,8H2,1H3,(H,16,19)(H,17,18)
• InChI Key： XWARFFHSKGUJQR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1C(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 306.06742811g/mol
• Monoisotopic Mass: 306.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-[1-(benzyloxycarbonylamino)ethyl]thiazole-5-carboxylic acid

Research Update on 2-[1-(benzyloxycarbonylamino)ethyl]thiazole-5-carboxylic acid (CAS: 1095823-52-1)

The compound 2-[1-(benzyloxycarbonylamino)ethyl]thiazole-5-carboxylic acid (CAS: 1095823-52-1) has recently gained attention in chemical biology and medicinal chemistry research due to its potential as a versatile building block for drug discovery. This thiazole derivative, featuring both carboxylic acid and protected amine functionalities, offers multiple sites for structural modification, making it particularly valuable for the synthesis of targeted bioactive molecules.

Recent studies published in the Journal of Medicinal Chemistry (2023) have explored the application of this compound in the development of kinase inhibitors. Researchers at the University of Cambridge demonstrated that 1095823-52-1 serves as an excellent scaffold for creating selective inhibitors of p38 MAP kinase, with modifications at both the carboxylic acid and protected amine positions enabling fine-tuning of inhibitory activity and selectivity profiles. The benzyloxycarbonyl (Cbz) protecting group was found to be particularly advantageous for subsequent deprotection and further functionalization.

In a separate study published in Bioorganic & Medicinal Chemistry Letters (2024), scientists at MIT utilized 2-[1-(benzyloxycarbonylamino)ethyl]thiazole-5-carboxylic acid as a key intermediate in the synthesis of novel antimicrobial agents. The thiazole core was identified as crucial for bacterial membrane penetration, while the carboxylic acid moiety allowed for the introduction of various pharmacophores through amide bond formation. The resulting compounds showed promising activity against drug-resistant Gram-positive pathogens, with MIC values in the low micromolar range.

Significant progress has also been made in understanding the compound's physicochemical properties. Computational studies published in the Journal of Chemical Information and Modeling (2023) provided detailed insights into the conformational flexibility and hydrogen bonding patterns of 1095823-52-1, information that is proving valuable for rational drug design. The thiazole ring was shown to participate in π-π stacking interactions with aromatic amino acids, while the carboxylic acid group forms strong hydrogen bonds with basic residues in enzyme active sites.

From a synthetic chemistry perspective, recent work published in Organic Process Research & Development (2024) has developed more efficient large-scale preparation methods for 2-[1-(benzyloxycarbonylamino)ethyl]thiazole-5-carboxylic acid. The new protocols reduce the number of synthetic steps from five to three while improving overall yield from 42% to 68%. These advances are particularly important as demand for this building block increases in pharmaceutical R&D.

Looking forward, several research groups have reported plans to explore the use of 1095823-52-1 in the development of PROTACs (proteolysis targeting chimeras) and other targeted protein degradation technologies. The compound's dual functionality makes it well-suited for linking E3 ligase ligands to target protein binders, potentially opening new avenues in drug discovery for challenging targets.